Cas no 1806950-55-9 (3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxamide)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxamide
• CAS No: 1806950-55-9
• MF: C₈H₇F₂IN₂O
• MW: 312.055260896683
• CID: 4892294
• Update Time: 2025-09-28

3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxamide

• Inchi： 1S/C8H7F2IN2O/c1-3-2-4(8(12)14)13-7(11)5(3)6(9)10/h2,6H,1H3,(H2,12,14)
• InChI Key： CKWPBLJVKLYXAB-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C)=CC(C(N)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.7
• Topological Polar Surface Area: 56

Additional information on 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxamide

Comprehensive Overview of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxamide (CAS No. 1806950-55-9)

3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxamide (CAS No. 1806950-55-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a carboxamide group at the 6-position, enhances its potential for hydrogen bonding, making it a valuable scaffold in drug discovery and material science applications.

The growing interest in fluorinated pyridines and halogenated heterocycles has positioned this compound as a focal point in modern synthetic chemistry. Researchers are particularly intrigued by its role in developing crop protection agents and pharmaceutical intermediates, aligning with trends in sustainable agriculture and precision medicine. The difluoromethyl group is known to improve metabolic stability and bioavailability, addressing common challenges in drug design, while the iodo substituent offers opportunities for further functionalization via cross-coupling reactions.

In the context of AI-driven drug discovery, 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxamide exemplifies how computational tools can predict the reactivity and properties of such niche compounds. Searches for "pyridine derivatives in drug development" or "fluorine in agrochemicals" reflect its relevance to current scientific discourse. Additionally, its CAS No. 1806950-55-9 is frequently queried in chemical databases, underscoring its importance in patent literature and R&D workflows.

From a synthetic perspective, this compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. Its applications extend to metal-catalyzed reactions, where the iodo moiety acts as a handle for palladium- or copper-mediated transformations. Such versatility aligns with industry demands for modular building blocks in small-molecule therapeutics and functional materials.

Environmental and regulatory considerations also play a role in its adoption. Unlike traditional halogenated compounds, the difluoromethyl group often reduces ecological persistence, resonating with green chemistry principles. This attribute is critical for researchers exploring "eco-friendly chemical synthesis" or "sustainable crop solutions," further elevating the compound's profile in peer-reviewed studies.

In summary, 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxamide (CAS No. 1806950-55-9) represents a convergence of innovation in medicinal chemistry and agrochemical science. Its structural features and functional groups cater to cutting-edge applications, from targeted drug delivery to next-generation pesticides, ensuring its continued relevance in both academic and industrial settings.